Cas no 874-41-9 (1-Ethyl-2,4-dimethylbenzene)

1-Ethyl-2,4-dimethylbenzene structure

Product Name:1-Ethyl-2,4-dimethylbenzene

CAS No:874-41-9

Molecular Formula:C₁₀H₁₄

Molecular Weight:134.218163013458

MDL:MFCD00039905

CID:726202

PubChem ID:87569520

1-Ethyl-2,4-dimethylbenzene Properties

Names and Identifiers

- 1-Ethyl-2,4-dimethylbenzene
- 4-Ethyl-m-xylene
- 2,4-Dimethylethylbenzene
- Benzene,1-ethyl-2,4-dimethyl-
- 2,4-Dimethylethylbenzene1000µg
- NSC 74184
- 1-Ethyl-2,4-dimethylbenzene (ACI)
- m-Xylene, 4-ethyl- (7CI, 8CI)
- 1,3-Dimethyl-4-ethylbenzene
- 2,4-Dimethyl-1-ethylbenzene
- +Expand
- MDL： MFCD00039905
- InChIKey： MEMBJMDZWKVOTB-UHFFFAOYSA-N
- Inchi： 1S/C10H14/c1-4-10-6-5-8(2)7-9(10)3/h5-7H,4H2,1-3H3
- SMILES： C1C(C)=CC(C)=C(CC)C=1

Computed Properties

Exact Mass: 134.11000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 134.10955
Heavy Atom Count: 10
Complexity: 96.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 2.86580
PSA: 0.00000
Refractive Index: 1.504 (589.3 nm 20 ºC)
Boiling Point: 186°C
Melting Point: -62.9 ºC
Flash Point: 60.0±7.3 ºC,
Solubility: Insuluble (8.5E-3 g/L) (25 ºC),
Solubility: Soluble in ethanol \ ether \ acetone \ benzene \ petroleum ether
Density: 0.8759 g/cm3 (20 ºC)

1-Ethyl-2,4-dimethylbenzene Security Information

Symbol: GHS02
Safety Instruction： S16
Risk Phrases：R10
Hazardous Material transportation number：3295
Hazard Statement： H226
Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
Prompt：warning
PackingGroup：III
Risk Phrases： 10
HazardClass：3

1-Ethyl-2,4-dimethylbenzene Customs Data

HS CODE：2902909090
Customs Data：

China Customs Code:
2902909090

Overview:

2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

Declaration elements:

Product Name, component content

Summary:

2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

1-Ethyl-2,4-dimethylbenzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003LSU-1g	1-Ethyl-2,4-dimethylbenzene	874-41-9		1g	$114.00	2024-04-20
A2B Chem LLC	AB67422-1g	4-Ethyl-m-xylene	874-41-9		1g	$107.00	2024-04-19
abcr	AB136005-1 ml	4-Ethyl-m-xylene, 95%; .	874-41-9	95%	1 ml	€133.90	2024-04-16
Alichem	A019088039-5g	1-Ethyl-2,4-dimethylbenzene	874-41-9	95%	5g	$318.15	2023-08-31
Ambeed	A609200-5g	1-Ethyl-2,4-dimethylbenzene	874-41-9	98%	5g	$328.0
Chemenu	CM343684-1g	4-Ethyl-m-xylene	874-41-9	95%+	1g	$272
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E156304-1ML	1-Ethyl-2,4-dimethylbenzene	874-41-9	>95.0%(GC)	1ml	¥733.90	2023-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E914346-1ml	4-Ethyl-m-xylene	874-41-9	>95.0%(GC)	1ml	718.20
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	E0241-1ML	4-Ethyl-m-xylene	874-41-9	>95.0%(GC)	1ml	¥590.00	2024-04-15

1-Ethyl-2,4-dimethylbenzene Synthesis

Synthetic Circuit 1

108-38-3

74-85-1

874-41-9

2870-04-4

1758-88-9

934-80-5

934-74-7

933-98-2

Reaction Conditions

1.1 Catalysts: Alumina , Silica ; 2.5 MPa, 210 °C

Reference

: Preparation of 4-ethyl-m-xylene from its isomer mixtures

, Japan, , ,

Synthetic Circuit 2

74-98-6

874-41-9

31365-99-8

4773-82-4

934-80-5

622-96-8

620-14-4

611-14-3

108-88-3

108-67-8

108-38-3

106-42-3

100-42-5

100-41-4

95-63-6

95-47-6

91-20-3

71-43-2

Reaction Conditions

1.1 550 °C

Reference

: Xylene isomers distribution in propane aromatization over ZRP zeolites

Zhang, Zhiping; Zhang, Jiushun; Gao, Yongcan, Shiyou Huagong, 2005, 34(9), 835-839

Synthetic Circuit 3

89-74-7

874-41-9

Reaction Conditions

1.1 Reagents: Poly(methylhydrosiloxane) Catalysts: Chlorobenzene , Palladium , Carbon Solvents: Methanol ; 4 h, rt

Reference

Mild Deoxygenation of Aromatic Ketones and Aldehydes over Pd/C Using Polymethylhydrosiloxane as the Reducing Agent

Volkov, Alexey; et al, Angewandte Chemie, 2015, 54(17), 5122-5126

Synthetic Circuit 4

89-74-7

874-41-9

Reaction Conditions

Reference

Product class 4: benzenes and alkylbenzenes

Zysman-Colman, E., Science of Synthesis, 2009, 45, 157-207

Synthetic Circuit 5

2234-20-0

874-41-9

Reaction Conditions

1.1 Reagents: Ammonia borane Catalysts: (TB-5-33)-Dibromo[4,4′-[(2,6-pyridinediyl-κN)bis(methylene)]bis[morpholine-κN4]]… Solvents: Methanol ; 14 h, 80 °C

Reference

Phosphine-free cobalt pincer complex catalyzed Z-selective semi-hydrogenation of unbiased alkynes

Landge, Vinod G.; et al, Catalysis Science & Technology, 2018, 8(2), 428-433

Synthetic Circuit 6

108-38-3

64-17-5

874-41-9

Reaction Conditions

Reference

Alkylation of benzene, toluene and xylene isomers with C2, C3 and C4 aliphatic alcohols on TiO2-SiO2-Al2O3 and MoO3-SiO2-Al2O3

Sabu, K. R.; et al, Indian Journal of Chemistry, 1994, (11), 1053-61

Synthetic Circuit 7

108-38-3

75-00-3

874-41-9

Reaction Conditions

1.1 Reagents: Aluminum chloride

Reference

Composition of products of the alkylation of xylenes by ethyl chloride in the presence of aluminum chloride

Babin, E. P.; et al, Voprosy Khimii i Khimicheskoi Tekhnologii, 1979, 54, 36-9

Synthetic Circuit 8

89-74-7

874-41-9

5379-19-1

2234-20-0

Reaction Conditions

1.1 Reagents: Isopropanol Catalysts: Magnesium oxide ; 673 K

Reference

Catalytic hydrogen transfer over magnesia

Glinski, Marek, Applied Catalysis, 2008, 349(1-2), 133-139

Synthetic Circuit 9

8068-05-1

64-17-5

874-41-9

620-14-4

589-18-4

108-88-3

106-42-3

103-65-1

100-41-4

95-47-6

89-95-2

Reaction Conditions

1.1 Catalysts: Titanium mononitride , Molybdenum carbide nitride ; 6 h, 330 °C

Reference

Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin

Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Synthetic Circuit 10

10535-17-8

874-41-9

59056-76-7

5888-52-8

5888-51-7

2785-89-9

2785-87-7

494-99-5

108-88-3

106-42-3

95-47-6

93-51-6

93-15-2

91-16-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol ; 6 h, 330 °C

Reference

Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin

Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Synthetic Circuit 11

94687-10-2

874-41-9

59056-76-7

5888-52-8

5888-51-7

2785-89-9

2785-87-7

494-99-5

108-88-3

106-42-3

95-47-6

93-51-6

93-15-2

91-16-7

Reaction Conditions

1.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; overnight, rt
1.2 Reagents: Water ; rt
2.1 Reagents: Sodium hydroxide Solvents: Ethanol ; 6 h, 330 °C

Reference

Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin

Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Synthetic Circuit 12

13078-21-2

120-14-9

874-41-9

59056-76-7

5888-52-8

5888-51-7

2785-89-9

2785-87-7

494-99-5

108-88-3

106-42-3

95-47-6

93-51-6

93-15-2

91-16-7

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 1 h, -78 °C; 10 min
1.2 Solvents: Tetrahydrofuran ; 30 min; 2 h
1.3 Reagents: Carbon dioxide
2.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; overnight, rt
2.2 Reagents: Water ; rt
3.1 Reagents: Sodium hydroxide Solvents: Ethanol ; 6 h, 330 °C

Reference

Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin

Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Synthetic Circuit 13

105-36-2

90-05-1

874-41-9

59056-76-7

5888-52-8

5888-51-7

2785-89-9

2785-87-7

494-99-5

108-88-3

106-42-3

95-47-6

93-51-6

93-15-2

91-16-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; overnight, rt → reflux
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 1 h, -78 °C; 10 min
2.2 Solvents: Tetrahydrofuran ; 30 min; 2 h
2.3 Reagents: Carbon dioxide
3.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; overnight, rt
3.2 Reagents: Water ; rt
4.1 Reagents: Sodium hydroxide Solvents: Ethanol ; 6 h, 330 °C

Reference

Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin

Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Synthetic Circuit 14

8068-05-1

874-41-9

1195652-69-7

27831-13-6

4393-05-9

2785-89-9

2785-87-7

1758-88-9

768-59-2

620-14-4

589-18-4

300-57-2

106-42-3

100-51-6

95-47-6

90-05-1

89-95-2

Reaction Conditions

1.1 Catalysts: Alumina , Molybdenum nitride (Mo2N) Solvents: Ethanol ; 6 h, 10.6 MPa, 553 K

Reference

Common Pathways in Ethanolysis of Kraft Lignin to Platform Chemicals over Molybdenum-Based Catalysts

Ma, Xiaolei; et al, ACS Catalysis, 2015, 5(8), 4803-4813

1-Ethyl-2,4-dimethylbenzene Raw materials

1-Ethyl-2,4-dimethylbenzene Preparation Products

1-Ethyl-2,4-dimethylbenzene Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:874-41-9)

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Phone:

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:874-41-9)

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SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:874-41-9)

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Phone:15221998634

Email:1986399151@qq.com

1-Ethyl-2,4-dimethylbenzene Related Literature

1. Gas-phase reactions on platinum. Synthesis of alkylpyridines and alkylbenzenes from acyclic ketones

Robert Hamilton,M. Anthony McKervey,John J. Rooney J. Chem. Soc. Chem. Commun. 1976 1038
2. Organic chemistry

J. Chem. Soc. Abstr. 1903 84 A545
3. A catalogue of urban hydrocarbons for the city of Leeds: atmospheric monitoring of volatile organic compounds by thermal desorption-gas chromatography

Suzanne Hassoun,Michael J. Pilling,Keith D. Bartle J. Environ. Monit. 1999 1 453
4. Regeneration of pristine HZSM-5 extrudates during the production of deeply deoxygenated bio-oil from ex situ catalytic fast pyrolysis of biomass in a bench-scale fluidised-bed reactor

Nuttapan Promsampao,Nuwong Chollacoop,Adisak Pattiya React. Chem. Eng. 2022 7 398
5. One-step hydroprocessing of fatty acids into renewable aromatic hydrocarbons over Ni/HZSM-5: insights into the major reaction pathways

Shiyou Xing,Pengmei Lv,Jiayan Wang,Junying Fu,Pei Fan,Lingmei Yang,Gaixiu Yang,Zhenhong Yuan,Yong Chen Phys. Chem. Chem. Phys. 2017 19 2961

Related Categories

Solvents and Organic Chemicals Organic Compounds Hydrocarbons

874-41-9 (1-Ethyl-2,4-dimethylbenzene) Related Products

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Amadis Chemical Company Limited

(CAS:874-41-9)1-Ethyl-2,4-dimethylbenzene

Purity:99%

Quantity:5g

Price($):295.0

Cas no 874-41-9 (1-Ethyl-2,4-dimethylbenzene)

1-Ethyl-2,4-dimethylbenzene Properties

Names and Identifiers

Computed Properties

Experimental Properties

1-Ethyl-2,4-dimethylbenzene Security Information

1-Ethyl-2,4-dimethylbenzene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1-Ethyl-2,4-dimethylbenzene Price

1-Ethyl-2,4-dimethylbenzene Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Synthetic Circuit 12

Synthetic Circuit 13

Synthetic Circuit 14

1-Ethyl-2,4-dimethylbenzene Raw materials

1-Ethyl-2,4-dimethylbenzene Preparation Products

1-Ethyl-2,4-dimethylbenzene Suppliers

1-Ethyl-2,4-dimethylbenzene Related Literature

Related Categories

874-41-9 (1-Ethyl-2,4-dimethylbenzene) Related Products